Cas no 2138039-80-0 (2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138039-80-0
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 5985202
• PubChem ID: 165493635
• Update Time: 2025-10-21

2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• 2138039-80-0
• EN300-1137631

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)6-4-8(10(17)18)9(15-5-6)16-7-2-1-3-7/h4-5,7H,1-3H2,(H,15,16)(H,17,18)
• InChI Key： JAKOYCNBANXKPN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)O)=C1)NC1CCC1)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid

2-(Cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 2138039-80-0, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and materials science. The molecule's unique structure, featuring a cyclobutylamino group at position 2, a trifluoromethyl group at position 5, and a carboxylic acid moiety at position 3, endows it with distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. The incorporation of the trifluoromethyl group significantly enhances the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems. Moreover, the cyclobutylamino group introduces steric hindrance and hydrogen bonding capabilities, which are crucial for optimizing pharmacokinetic profiles in medicinal chemistry.

In terms of biological activity, 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid has shown promising results in preclinical studies targeting various disease states. For instance, researchers have reported its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in inflammatory diseases and central nervous system disorders. The compound's ability to modulate these receptors without inducing significant off-target effects underscores its potential as a lead molecule for drug development.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its carboxylic acid functionality facilitates strong metal-ligand interactions, enabling the construction of porous materials with applications in gas storage and catalysis. Recent studies have demonstrated its effectiveness in capturing carbon dioxide under ambient conditions, highlighting its role in addressing environmental challenges.

The synthesis and characterization of 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid have been extensively documented in peer-reviewed journals. These studies emphasize the importance of stereochemical control during synthesis to ensure high purity and bioavailability. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity.

In conclusion, 2-(cyclobutylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.